Cas no 728905-58-6 (3-(2S)-oxiran-2-ylbenzonitrile)

• Product Name: 3-(2S)-oxiran-2-ylbenzonitrile
• CAS No: 728905-58-6
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 562154
• PubChem ID: 53471231
• Update Time: 2025-04-19

3-(2S)-oxiran-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(2S)-2-oxiranyl-
• Benzonitrile, 3-(2S)-oxiranyl-(9CI)
• 3-(2S)-2-oxiranyl Benzonitrile
• 3-(2S)-oxiran-2-ylbenzonitrile
• EN300-1836260
• AKOS017974676
• 728905-58-6
• SCHEMBL16412900
• DTXSID60703601
• 3-[(2S)-Oxiran-2-yl]benzonitrile

• Inchi： 1S/C9H7NO/c10-5-7-2-1-3-8(4-7)9-6-11-9/h1-4,9H,6H2/t9-/m1/s1
• InChI Key： CIERCXRPGAPJGE-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 145.052763847g/mol
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles